Cas no 29462-75-7 (Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1))

Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1) structure
29462-75-7 structure
Product Name:Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
CAS No:29462-75-7
MF:C10H19NaO5S
MW:274.309633493423
CID:258688
PubChem ID:23687240
Update Time:2025-04-19

Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
    • sodium,2-octoxy-2-oxoethanesulfonate
    • Acetic acid, sulfo-, 1-octyl ester, sodium salt
    • Sodium 2-(octyloxy)-2-oxoethane-1-sulphonate
    • sodium 2-(octyloxy)-2-oxoethanesulfonate
    • Sodium octyl sulfoacetate
    • EINECS 249-653-5
    • SODIUM 2-(OCTYLOXY)-2-OXOETHANE-1-SULFONATE
    • 29468-75-5
    • Acetic acid, 2-sulfo-, 1-octyl ester, sodium salt (1:1)
    • DTXSID5067475
    • 29462-75-7
    • SCHEMBL7560266
    • NS00028710
    • Inchi: 1S/C10H20O5S.Na/c1-2-3-4-5-6-7-8-15-10(11)9-16(12,13)14;/h2-9H2,1H3,(H,12,13,14);/q;+1/p-1
    • InChI Key: PFDIDGFAIAAGSH-UHFFFAOYSA-M
    • SMILES: S(CC(=O)OCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 274.08517
  • Monoisotopic Mass: 274.08508916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 284
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.9Ų

Experimental Properties

  • PSA: 83.5
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